Cas no 2172609-24-2 (4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)but-2-enoic acid)

• Product Name: 4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)but-2-enoic acid
• CAS No: 2172609-24-2
• MF: C₂₅H₂₆N₂O₆
• MW: 450.483747005463
• CID: 6351240
• PubChem ID: 165459463
• Update Time: 2025-06-07

4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)but-2-enoic acid
• 4-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)but-2-enoic acid
• 2172609-24-2
• EN300-1549416

• Inchi： 1S/C25H26N2O6/c28-22(29)10-5-12-26-24(30)23-16(11-13-32-23)14-27-25(31)33-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-10,16,21,23H,11-15H2,(H,26,30)(H,27,31)(H,28,29)/b10-5+
• InChI Key： LCWZEJDLLZGHJJ-BJMVGYQFSA-N
• SMILES： O1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1C(NC/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 450.17908655g/mol
• Monoisotopic Mass: 450.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 114Ų

Additional information on 4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)but-2-enoic acid

Introduction to 4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)but-2-enoic Acid (CAS No. 2172609-24-2)

4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)but-2-enoic acid, identified by its CAS number 2172609-24-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this molecule, characterized by its fluoren-9-yl moiety and multiple functional groups, contributes to its unique chemical properties and potential therapeutic applications.

The molecular framework of 4-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)but-2-enoic acid incorporates several key functional groups that are pivotal in determining its reactivity and biological interactions. The presence of a fluoren-9-ylmethoxycarbonyl group suggests a high degree of stability and potential for further derivatization, which is often exploited in the synthesis of biologically active compounds. Additionally, the methyloxolan moiety introduces an oxygen-rich environment that can enhance solubility and bioavailability, crucial factors in drug design.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. 4-{(3-{[(9H-fluoren-9-yloxy carbonyl)amino]methyl}oxiran)-2-carboxamido}but -2 -enoic acid (CAS No. 217260924) has emerged as a compound of interest due to its structural features that mimic natural bioactive molecules. This has led to extensive research into its potential applications in treating conditions such as inflammation, cancer, and neurological disorders.

The synthesis of 4-{(3-{[(9H-fluoren -9-yloxy carbonyl)amino]methyl}oxiran)-2-carboxamido}but -2 -enoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques has enabled researchers to optimize the yield and purity of this compound, making it more viable for further biological evaluation. The introduction of the fluoren moiety into the molecule not only enhances its stability but also provides a handle for further chemical modifications, allowing for the exploration of diverse pharmacological profiles.

One of the most compelling aspects of 4-{(3-{[(9H-fluoren -9-yloxy carbonyl)amino]methyl}oxiran)-2-carboxamido}but -2 -enoic acid is its potential as a lead compound for drug discovery. Its unique structural features have been leveraged to develop derivatives with enhanced biological activity and improved pharmacokinetic properties. For instance, studies have shown that modifications to the methyloxolan group can significantly alter the compound's binding affinity to target proteins, thereby influencing its therapeutic efficacy.

The pharmacological evaluation of 4-{(3-{[(9H-fluoren -9-yloxy carbonyl)amino]methyl}oxiran)-2-carboxamido}but -2 -enoic acid has revealed several promising properties. In vitro studies have demonstrated its ability to interact with various enzymes and receptors involved in disease pathways. These interactions suggest that this compound may have therapeutic potential in modulating inflammatory responses, inhibiting tumor growth, and protecting against neurodegenerative diseases. Additionally, preclinical studies have shown encouraging results regarding its safety profile and tolerability.

The role of computational chemistry and molecular modeling in the study of 4-{(3-{[(9H-fluoren -9-yloxy carbonyl)amino]methyl}oxiran)-2-carboxamido}but -2 -enoic acid cannot be overstated. These tools have enabled researchers to predict the binding modes of this compound with biological targets with high accuracy, providing valuable insights into its mechanism of action. Furthermore, virtual screening techniques have been employed to identify potential drug candidates derived from this molecule, expediting the drug discovery process.

The future prospects for 4-{(3-{[(9H-fluoren -9-yloxy carbonyl)amino]methyl}oxiran)-2-carboxamido}but -2 -enoic acid are promising, with ongoing research aimed at elucidating its full pharmacological potential. As our understanding of disease mechanisms continues to evolve, this compound may find new applications in treating previously untreatable conditions. The integration of cutting-edge synthetic methods with advanced biotechnological approaches will likely lead to the development of novel therapeutics based on this versatile molecular scaffold.